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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromophenyl
dichlorophosphate (CAS No. 19430-76-3), a key reagent in organic and medicinal chemistry.
The document details its commercial availability, physicochemical properties, safety and
handling protocols, and a representative synthesis protocol. This information is intended to
assist researchers and drug development professionals in sourcing and utilizing this compound
effectively and safely in their laboratory work.

Commercial Availability

4-Bromophenyl dichlorophosphate is readily available from a number of chemical suppliers.
The purity and quantities offered may vary. Researchers should contact the suppliers directly

for the most current pricing and availability.
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Supplier Purity Typical Quantities Notes
Also known as p-
. . . bromophenyl
Alfa Chemistry[1] 98% Inquiry required i ]
phosphorodichloridate
L ) ] Provides a detailed
AK Scientific, Inc. 95% Inquiry required
Safety Data Sheet.
Suzhou Health 1kg, 10kg, 25kg Shelf life of 6 months
_ =297.0%
Chemicals Co., Ltd.[2] drums when stored at 0-4°C.
For research use only.
Benchchem|3] Research Grade Inquiry required Not for human or
veterinary use.
Apollo Scientific[4] Inquiry required Inquiry required -

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Bromophenyl

dichlorophosphate is provided below.
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Property Value Reference

CAS Number 19430-76-3 [1][2]

Molecular Formula C6H4BrCI202P [1]

Molecular Weight 289.88 g/mol [11[3]
Colorless or light-yellow clear

Appearance . [1][2]
liquid

Boiling Point 98-102 °C [1]

Density 1.811+0.06 g/cm3 [1]
1-bromo-4-

IUPAC Name [1]

dichlorophosphoryloxybenzene

p-Bromophenyl
phosphorodichloridate,

Synonyms S [11[2]
Phosphorodichloridic acid, 4-

bromophenyl ester

Safety and Handling

4-Bromophenyl dichlorophosphate is a hazardous substance and requires careful handling.
The following table summarizes key safety information. Users must consult the full Safety Data
Sheet (SDS) from their supplier before handling this chemical.
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Hazard Category GHS Hazard Statements Precautionary Statements

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face

Skin Irritation H315: Causes skin irritation. protection. P302+P352: IF ON
SKIN: Wash with plenty of
soap and water. P332+P313: If
skin irritation occurs: Get

medical advice/attention.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

o H319: Causes serious eye Remove contact lenses, if

Eye Irritation S
irritation. present and easy to do.

Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
) o H335: May cause respiratory P304+P340: IF INHALED:
Respiratory Irritation o ]
irritation. Remove to fresh air and keep
at rest in a position
comfortable for breathing.
P312: Call a poison center or

doctor if you feel unwell.

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:
Storage -

Store locked up. Store sealed

in a cool, dry place at 0-4°C,

avoiding light and heat.[2]
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P501: Dispose of
Disposal - contents/container to an

approved waste disposal plant.

Applications in Research and Drug Development

4-Bromophenyl dichlorophosphate serves as a crucial intermediate in organic synthesis and
for the development of pharmaceuticals.[2] Its utility stems from its reactive dichlorophosphate
group, which can readily undergo nucleophilic substitution reactions to form a variety of
organophosphate esters. These esters are important motifs in many biologically active
molecules and are used in the synthesis of prodrugs, pesticides, and flame retardants.

Experimental Protocol: Synthesis of 4-Bromophenyl
Dichlorophosphate

The following is a general protocol for the synthesis of 4-Bromophenyl dichlorophosphate
based on the reaction of p-bromophenol with phosphorus oxychloride.[3]

Materials:

p-Bromophenol

Phosphorus oxychloride (POCI3)

Anhydrous solvent (e.g., dichloromethane, toluene)

Inert gas (e.g., nitrogen, argon)
Procedure:

e Set up a reaction flask equipped with a dropping funnel, a condenser with a drying tube, and
a magnetic stirrer under an inert atmosphere.

e Dissolve p-bromophenol in the anhydrous solvent in the reaction flask.

e Cool the solution in an ice bath.
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e Slowly add phosphorus oxychloride to the cooled solution via the dropping funnel with

vigorous stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC or GC).

e The reaction mixture is then worked up to isolate the product. This may involve removing the
solvent under reduced pressure and purifying the crude product by vacuum distillation.

Note: This is a generalized procedure. The specific reaction conditions, such as temperature,
reaction time, and purification method, may need to be optimized. A thorough hazard analysis
should be conducted before carrying out this reaction.

Workflow and Pathway Diagrams

p-Bromophenol + Reaction in Work-up and 4-Bromophenyl
Phosphorus Oxychloride Anhydrous Solvent Purification Dichlorophosphate

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromophenyl dichlorophosphate.

4-Bromophenyl Dichlorophosphate

Pharmaceutical Intermediate Organic Synthesis Reagent

Click to download full resolution via product page
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Caption: Key applications of 4-Bromophenyl dichlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Technical Profile of 4-
Bromophenyl Dichlorophosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603538#commercial-availability-of-4-bromophenyl-
dichlorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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